C-13 Deacetylation Bioactivity vs. Paclitaxel
In a direct head-to-head comparison of 13 taxane diterpenoids isolated from Taxus chinensis var. mairei, 13-deacetyltaxachitriene A exhibited moderate cytotoxicity against HeLa cells with an IC50 of 15.2 μM [1]. This activity is notably weaker than the clinical drug paclitaxel (IC50 = 0.002 μM) but is comparable to or stronger than several structurally related natural taxanes, including taxachitriene A (IC50 = 28.5 μM) and 20-deacetyltaxachitriene A (IC50 = 22.1 μM) [1].
| Evidence Dimension | Cytotoxicity (IC50) |
|---|---|
| Target Compound Data | 15.2 μM |
| Comparator Or Baseline | Paclitaxel: 0.002 μM; Taxachitriene A: 28.5 μM; 20-Deacetyltaxachitriene A: 22.1 μM |
| Quantified Difference | 13-Deacetyltaxachitriene A is 7,600-fold less potent than paclitaxel but 1.9-fold more potent than taxachitriene A and 1.45-fold more potent than 20-deacetyltaxachitriene A. |
| Conditions | HeLa human cervical cancer cell line, 48-hour exposure, MTT assay. |
Why This Matters
This data demonstrates that minor structural modifications in the taxane core (e.g., deacetylation at C-13) can lead to measurable, albeit moderate, differences in cytotoxic potency, informing SAR studies and the selection of appropriate positive controls.
- [1] Liu HS, et al. Inhibitory effect of 13 taxane diterpenoids from Chinese yew (Taxus chinensis var. mairei) on the proliferation of HeLa cervical cancer cells. Biosci Biotechnol Biochem. 2016;80(10):1883-1886. doi:10.1080/09168451.2016.1194182. View Source
